Cas no 887458-81-3 (8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887458-81-3
• MF: C₁₉H₂₀FN₅O₂
• MW: 369.392807006836
• CID: 6466212
• Update Time: 2025-07-17

8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(4-fluorophenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C19H20FN5O2/c1-5-10-23-17(26)15-16(22(4)19(23)27)21-18-24(11(2)12(3)25(15)18)14-8-6-13(20)7-9-14/h6-9H,5,10H2,1-4H3
• InChI Key： YSKFYEGZKCVBOU-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])N1C(C([H])([H])[H])=C(C([H])([H])[H])N2C1=NC1=C2C(N(C([H])([H])C([H])([H])C([H])([H])[H])C(N1C([H])([H])[H])=O)=O

Additional information on 8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887458-81-3)

The compound 8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887458-81-3) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its complex molecular architecture, featuring a fluorophenyl group and an imidazo[1,2-g]purine core, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, given its resemblance to naturally occurring purine bases.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The 8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione stands out due to its potential to interact with adenosine receptors and kinase enzymes, which are critical in conditions like inflammation, neurodegenerative diseases, and cancer. This aligns with the growing trend of exploring fluorinated compounds for enhanced bioavailability and metabolic stability.

From a synthetic chemistry perspective, the introduction of a 4-fluorophenyl moiety in the imidazo[1,2-g]purine scaffold is a strategic modification. Fluorination often improves a compound's lipophilicity and membrane permeability, which are essential for drug efficacy. The trimethyl and propyl substituents further fine-tune the molecule's steric and electronic properties, making it a versatile building block for medicinal chemistry. These attributes have sparked discussions in online forums and scientific communities about its potential as a lead compound for next-generation therapeutics.

One of the most frequently searched questions related to this compound is: "What are the biological targets of 8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione?" Preliminary studies suggest its affinity for G-protein-coupled receptors (GPCRs) and phosphodiesterases (PDEs), which are implicated in cyclic nucleotide signaling. This has led to speculation about its utility in treating cardiovascular and central nervous system disorders, topics highly relevant to current biomedical research.

Another hot topic is the compound's structure-activity relationship (SAR). Researchers are keen to understand how the fluorophenyl and alkyl groups influence its binding affinity and selectivity. Computational modeling and in vitro assays have been employed to explore these aspects, with results indicating promising pharmacokinetic profiles. Such findings are often highlighted in peer-reviewed journals and databases like PubChem and ChEMBL, where users frequently search for SAR data and toxicology reports.

In the context of green chemistry and sustainable synthesis, the compound's preparation has also been a point of interest. Optimizing its synthesis to reduce waste and energy consumption aligns with global efforts to minimize the environmental impact of pharmaceutical production. Queries like "sustainable synthesis of fluorinated purine derivatives" reflect this trend, underscoring the need for eco-friendly methodologies in organic chemistry.

In summary, 8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887458-81-3) represents a fascinating intersection of medicinal chemistry and drug discovery. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research and discussion. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound may well emerge as a cornerstone in the development of innovative treatments for a range of diseases.